Cas no 1239738-23-8 (2-(6-Methyl-1H-indazol-1-yl)acetic acid)

• Product Name: 2-(6-Methyl-1H-indazol-1-yl)acetic acid
• CAS No: 1239738-23-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 4770015
• Update Time: 2026-02-26

2-(6-Methyl-1H-indazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(6-methyl-1H-indazol-1-yl)acetic acid
• 2-(6-Methyl-1H-indazol-1-yl)acetic acid

• Inchi： 1S/C10H10N2O2/c1-7-2-3-8-5-11-12(6-10(13)14)9(8)4-7/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： WHPSTVZQFRHNML-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=C(C)C=CC=2C=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1

Additional information on 2-(6-Methyl-1H-indazol-1-yl)acetic acid

2-(6-Methyl-1H-indazol-1-yl)acetic Acid: A Comprehensive Overview

2-(6-Methyl-1H-indazol-1-yl)acetic acid (CAS No. 1239738-23-8) is a fascinating compound with significant potential in various fields, particularly in pharmaceutical and biochemical research. This compound, also referred to as 6-methylindazole acetic acid, belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse biological activities. The indazole ring system, a heterocyclic structure with two nitrogen atoms, forms the core of this molecule, contributing to its unique chemical properties and bioactivity.

The synthesis of 2-(6-methylindazolyl)acetic acid involves a series of well-established organic chemistry techniques. Researchers often employ methods such as nucleophilic aromatic substitution or coupling reactions to construct the indazole ring and subsequently introduce the acetic acid moiety. The methyl group at position 6 of the indazole ring plays a crucial role in modulating the compound's pharmacokinetic properties, including its solubility and bioavailability. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and scalability of producing this compound, making it more accessible for large-scale applications.

One of the most intriguing aspects of 2-(6-methylindazolyl)acetic acid is its biological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its antioxidant activity has been linked to its capacity to scavenge free radicals and reduce oxidative stress, which are critical factors in chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

Recent breakthroughs in computational chemistry have further elucidated the molecular mechanisms underlying the bioactivity of 6-methylindazole acetic acid. Using advanced molecular docking techniques, scientists have identified key interactions between this compound and target proteins, providing insights into its binding affinity and selectivity. These findings have paved the way for rational drug design strategies aimed at optimizing its pharmacological profile for specific therapeutic applications.

In terms of applications, 2-(6-methylindazolyl)acetic acid has shown potential in several areas beyond traditional pharmaceuticals. For example, it has been explored as a lead compound in agrochemical research, where its ability to inhibit plant pathogens has been leveraged to develop novel pesticides. Furthermore, its unique chemical structure makes it an attractive candidate for materials science applications, such as the development of advanced organic semiconductors or sensors.

The environmental impact of 6-methylindazole acetic acid is another area of growing interest. Researchers are investigating its biodegradability and eco-toxicity to ensure that its use in various applications does not pose risks to ecosystems. Preliminary studies suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, 2-(6-Methyl-1H-indazol-1-yl)acetic acid (CAS No. 1239738-23-8) represents a versatile and multifunctional compound with vast potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and biological characterization, positions it as a valuable tool for researchers seeking innovative solutions in drug discovery, agrochemistry, and materials science. As ongoing studies continue to uncover new facets of its properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.